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Compound of Interest

Compound Name:
5,6-Diamino-1,3-dihydro-2H-

benzoimidazol-2-one

Cat. No.: B020259 Get Quote

An In-depth Technical Guide to 5,6-diamino-2-benzimidazolone

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the core physical and chemical properties, synthesis, and potential

biological activities of 5,6-diamino-2-benzimidazolone (CAS Number: 55621-49-3).

Physicochemical Properties
5,6-diamino-2-benzimidazolone, with the molecular formula C₇H₈N₄O, is a benzimidazolone

derivative.[1][2] It is a solid compound, appearing as a very dark red-brown or brown powder.[3]

[4] Key physicochemical data are summarized in the table below. The compound is noted to be

sensitive to light and moisture and should be stored accordingly, typically at -20°C under an

inert atmosphere.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b020259?utm_src=pdf-interest
https://www.benchchem.com/product/b020259
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cbr00196
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7506703.aspx
https://www.chemical-suppliers.eu/enp/diamino-dihydro-benzimidazol-one-PX1881911
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7506703.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₈N₄O [3]

Molecular Weight 164.16 g/mol [3][4]

Melting Point >300 °C [3]

Boiling Point (Predicted) 258.6 ± 33.0 °C [3]

Density (Predicted) 1.470 ± 0.06 g/cm³ [3]

pKa (Predicted) 11.11 ± 0.30 [3]

Solubility
Slightly soluble in DMSO and

Water
[3][4]

Appearance
Very Dark Red Brown / Brown

Solid
[3][4]

InChI Key
BRISYWKBJNSDPL-

UHFFFAOYSA-N
[2][5]

CAS Number 55621-49-3 [2]

Synthesis and Experimental Protocols
The primary route for synthesizing 5,6-diamino-2-benzimidazolone involves a two-step process

starting from benzimidazolone. This method is designed to avoid the large amounts of waste

acid generated in more traditional processes and is suitable for large-scale industrial

production.[6][7]

Step 1: Nitration of Benzimidazolone
The first step is the nitration of benzimidazolone to produce 5,6-dinitro-benzimidazolone-2. This

reaction is typically carried out using nitric acid in a suitable solvent, with a catalyst to drive the

reaction.

Reactants: Benzimidazolone, Nitric Acid

Solvent: 1,2-Dichloroethane[6][7]
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Catalyst: Phosphorus pentoxide[6][7]

Temperature: 50-90 °C (preferably 80-90 °C)[6][7]

Procedure: Benzimidazolone is dissolved in 1,2-dichloroethane. Nitric acid is added

dropwise, followed by the catalyst. The reaction is monitored (e.g., by TLC) until completion.

The product, 5,6-dinitro-benzimidazolone-2, is then isolated by concentration, filtration, and

washing.[6]

Step 2: Reduction to 5,6-diamino-2-benzimidazolone
The dinitro intermediate is then reduced to the final diamino product. This is a classic reduction

of nitro groups to amines.

Reactants: 5,6-dinitro-benzimidazolone-2, Iron powder, Hydrochloric acid[6][7]

Solvent: Water[6][7]

Temperature: 50-100 °C (preferably 85-95 °C)[6][7]

Procedure: Water, hydrochloric acid, and iron powder are heated. The 5,6-dinitro-

benzimidazolone-2 is added in batches. The reaction mixture is held at temperature for 1-5

hours. The final product, 5,6-diamino-2-benzimidazolone, is obtained by hot filtration and

cooling crystallization.[6][7]

Synthesis Workflow
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Step 1: Nitration

Step 2: Reduction

Benzimidazolone

Nitration Reaction
(HNO₃, P₂O₅, 1,2-Dichloroethane)

Reactant

5,6-dinitro-benzimidazolone-2

Intermediate Product

Reduction Reaction
(Fe, HCl, H₂O)

Input for Reduction

5,6-diamino-2-benzimidazolone

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5,6-diamino-2-benzimidazolone.

Potential Biological Activity and Applications
Benzimidazole and its derivatives are recognized as important pharmacophores in medicinal

chemistry, exhibiting a wide range of biological activities.[8][9] While specific signaling

pathways for 5,6-diamino-2-benzimidazolone are not extensively detailed in the available

literature, the benzimidazolone core is associated with various mechanisms of action.
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Derivatives have been investigated for their antimicrobial, antifungal, antituberculosis, and

anticancer properties.[8][10][11] The proposed mechanisms for these activities include the

inhibition of DNA synthesis and the disruption of other crucial cellular processes.[1] It can act

as an enzyme inhibitor by binding to active sites and preventing substrate interaction.[1]

Beyond its potential pharmaceutical applications, 5,6-diamino-2-benzimidazolone is a key

intermediate in the synthesis of benzimidazole ketone organic pigments.[7] These pigments are

valued for their high heat stability, and resistance to migration, light, and solvents.[7]

5,6-diamino-2-benzimidazolone

Potential Biological Activities

Potential Mechanisms of Action

 5,6-diamino-2-benzimidazolone

Anticancer Antimicrobial Antifungal

Enzyme Inhibition DNA Synthesis Inhibition Cellular Process Disruption

Click to download full resolution via product page

Caption: Potential biological activities of benzimidazolone derivatives.

Safety and Handling
5,6-diamino-2-benzimidazolone is classified as an irritant. It is harmful if swallowed and may

cause an allergic skin reaction.[4] Standard laboratory safety precautions should be observed,

including the use of personal protective equipment. In case of eye contact, it is advised to rinse

immediately with plenty of water and seek medical advice.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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